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Compound of Interest

Compound Name: 2,5-Difluorobenzoic acid

Cat. No.: B1293528

An In-depth Technical Guide to the Physicochemical Properties of 2,5-Difluorobenzoic Acid

This guide provides a detailed overview of the melting and boiling points of 2,5-
Difluorobenzoic acid, tailored for researchers, scientists, and professionals in drug

development. It includes key physical data, comprehensive experimental protocols for property
determination, and a workflow visualization.

Core Physicochemical Data

2,5-Difluorobenzoic acid is a white crystalline powder with the chemical formula
F2CeH3CO2H.[1] Its key physical properties, the melting and boiling points, are critical for its
handling, purification, and application in various chemical syntheses.

Data Summary

The experimentally determined and predicted physical properties of 2,5-Difluorobenzoic acid
are summarized below.

Property Value Notes

Literature value for assayed
98% purity.[1][2]

Melting Point 132-134 °C

Boiling Point 244.7 £ 20.0 °C Predicted value.[1][2]
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Experimental Protocols for Property Determination

Accurate determination of melting and boiling points is fundamental for verifying the purity and
identity of a chemical compound.[3] The following sections detail standard laboratory
methodologies for these measurements.

Melting Point Determination (Capillary Method)

The melting point of a pure solid is typically a sharp, well-defined temperature range of 0.5-
1.0°C. The presence of impurities generally causes a depression of the melting point and a
broadening of the melting range.[4] The capillary method is a widely used technique for this
determination.[5]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[4]
e Glass capillary tubes (one end sealed)[6]

e Thermometer

o Mortar and pestle (for sample grinding)

Procedure:

Sample Preparation: Ensure the 2,5-Difluorobenzoic acid sample is completely dry and
finely powdered to allow for uniform packing.[5][6]

o Loading the Capillary Tube: Jab the open end of a capillary tube into the powdered sample.
Invert the tube and tap it gently on a hard surface to cause the solid to fall to the closed end.
[6] Repeat this process until the packed sample height is 2-3 mm.[4][6]

o Apparatus Setup: Place the loaded capillary tube into the designated slot in the melting point
apparatus.[6]

o Approximate Determination: Conduct an initial rapid heating to quickly determine an
approximate melting range. This saves time in subsequent, more precise measurements.[4]
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o Accurate Determination: Prepare a new sample. Set the apparatus to heat rapidly to a
temperature about 15°C below the approximate melting point found in the previous step.[6]
Then, reduce the heating rate to approximately 1-2°C per minute to allow for thermal
equilibrium between the sample, heating block, and thermometer.[6]

o Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first drop of liquid appears (T1) and the temperature at which the
entire sample becomes a clear liquid (T2). The melting point range is T1-T2.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[3][7][8] This method is advantageous as it requires only a small amount
of the substance.[9]

Apparatus:

Thiele tube[8][9]

o Small test tube or fusion tube[3][8]

o Capillary tube (one end sealed)

e Thermometer

» Heat-stable liquid (e.g., mineral oil or paraffin oil)[10]
e Bunsen burner or hot plate[10]

Procedure:

o Sample Preparation: Fill a small test tube to a depth of about 2-3 mL with 2,5-
Difluorobenzoic acid (if molten) or a solution in a high-boiling solvent.[10]

o Apparatus Assembly: Place a capillary tube, with its sealed end pointing upwards, into the
test tube containing the sample.[3][8]
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e Heating Setup: Attach the test tube to a thermometer using a rubber band or thread,
ensuring the sample is level with the thermometer bulb.[8][9]

e Heating: Immerse the assembly in a Thiele tube filled with mineral oil, ensuring the heat
source gently warms the side arm of the tube.[8][9] The shape of the Thiele tube allows for
the creation of convection currents that ensure uniform heating of the oil bath.[8]

o Observation: As the temperature rises, air trapped in the capillary tube will bubble out.
Continue heating until a rapid and continuous stream of bubbles emerges from the open end
of the capillary tube.[8][9]

o Recording the Boiling Point: Remove the heat source and allow the apparatus to cool. The
stream of bubbles will slow down and eventually stop. The moment the bubbling ceases and
the liquid is drawn back into the capillary tube, record the temperature. This temperature is
the boiling point of the liquid, as it is the point where the external pressure equals the vapor

pressure of the substance.[8][9]

Visualized Workflow

The following diagram illustrates the logical workflow for the experimental determination of a
melting point, a crucial procedure for characterizing solid compounds like 2,5-Difluorobenzoic
acid.
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Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 2,5-Difluorobenzoic acid CAS#: 2991-28-8 [m.chemicalbook.com]
. minstar.lookchem.com [minstar.lookchem.com]

. cdn.juniata.edu [cdn.juniata.edu]

1
2
3
e 4. Determination of Melting Point [wiredchemist.com]
5. westlab.com [westlab.com]
6. chem.libretexts.org [chem.libretexts.org]

7

. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

» 8. vijaynazare.weebly.com [vijaynazare.weebly.com]
e 9. chem.libretexts.org [chem.libretexts.org]
e 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

 To cite this document: BenchChem. [2,5-Difluorobenzoic acid melting point and boiling point].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293528#2-5-difluorobenzoic-acid-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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